2-(4-fluorophenyl)-8,9-bis(4-methoxyphenyl)furo[3,2-e][1,2,4]triazolo[1,5-c]pyrimidine

• IUPAC Name: 4-(4-fluorophenyl)-11,12-bis(4-methoxyphenyl)-10-oxa-3,5,6,8-tetrazatricyclo[7.3.0.02,6]dodeca-1(9),2,4,7,11-pentaene
• InChI: InChI=1S/C27H19FN4O3/c1-33-20-11-5-16(6-12-20)22-23-26-30-25(18-3-9-19(28)10-4-18)31-32(26)15-29-27(23)35-24(22)17-7-13-21(34-2)14-8-17/h3-15H,1-2H3
• InChI Key: KWUJQTXJMABJPZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=C(OC3=C2C4=NC(=NN4C=N3)C5=CC=C(C=C5)F)C6=CC=C(C=C6)OC
• Molecular Formula: C27H19FN4O3
• Molecular Weight: 466.5 g/mol

Description

Synthesis Analysis

The synthesis of related triazolopyrimidine derivatives involves multiple steps, including the reaction of 2-dimethylamino-4-hydrazmofuro[2,3-d]pyrimidines with orthoesters or sodium nitrite in acetic acid, to obtain substituted furo[3,2-e][1,2,4]triazolo[4,3-c]pyrimidines and furo[3,2-e]tetrazolo[1,5-c]pyrimidines, as described by Lockhart and Sowell (1996)(Lockhart & Sowell, 1996).

Molecular Structure Analysis

The molecular structure of similar compounds has been characterized using techniques such as single-crystal X-ray diffraction, revealing detailed information about the arrangement of atoms within the molecule and the interactions that stabilize the crystal structure. For instance, Hu et al. (2011) determined the crystal structure of a related compound, which helped in understanding the planarity and coplanarity of the fused ring systems and their interactions within the crystal lattice (Hu et al., 2011).

Chemical Reactions and Properties

The chemical reactivity of these compounds can vary significantly depending on the substituents and the structure of the fused rings. Their reactions can include cyclocondensation, oxidation, and interactions with various reagents to form new derivatives with potentially useful biological activities. For example, Prakash et al. (2007) synthesized a series of 3,9-diaryl- and 3,9-difuryl-bis-1,2,4-triazolo[4,3-a][4,3-c]pyrimidines showing antibacterial activity (Prakash et al., 2007).